Probing and evaluating anion–π interaction in meso-dinitrophenyl functionalized calix[4]pyrrole isomers†‡
Chemical Communications Pub Date: 2016-08-15 DOI: 10.1039/C6CC04562F
Abstract
We investigate anion–π binding modes in a cis-isomer of 3,5-dinitrophenyl-substituted calix[4]pyrrole with various anions via X-ray crystallographic analyses and compare its binding affinities with those of the corresponding trans-isomer. Sandwich-type anion–π interactions prove to not only enhancing anion binding abilities but also altering the anion-binding selectivity of the calix[4]pyrrole framework.
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